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Compound of Interest

Compound Name: Ethyl benzofurazan-5-carboxylate

Cat. No.: B1301107

An In-depth Technical Guide on Ethyl
Benzofurazan-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of
ethyl benzofurazan-5-carboxylate, a heterocyclic compound of interest in chemical and
pharmaceutical research. Due to its structural relationship with bioactive benzofurazan and
benzofuran derivatives, this molecule presents potential for further investigation in medicinal
chemistry and materials science.

Molecular Structure and Identification

Ethyl benzofurazan-5-carboxylate, systematically named ethyl 2,1,3-benzoxadiazole-5-
carboxylate, is an ester derivative of 2,1,3-benzoxadiazole-5-carboxylic acid. The core of the
molecule is a bicyclic system where a benzene ring is fused to a 1,2,5-oxadiazole ring, also
known as a furazan ring. The ethyl carboxylate group is attached at the 5-position of this
benzofurazan ring system.

While a direct entry for ethyl benzofurazan-5-carboxylate is not readily available in major
chemical databases, its structure can be definitively inferred from its parent compound, 2,1,3-
benzoxadiazole-5-carboxylic acid (CAS Number: 19155-88-5).[1][2]
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Structural Diagram:
Caption: Molecular structure of ethyl 2,1,3-benzoxadiazole-5-carboxylate.

Physicochemical Properties

The molecular formula and weight of ethyl benzofurazan-5-carboxylate can be calculated
based on its constituent atoms.

Property Value Source
Molecular Formula CoHsN20s3 Calculated
Molecular Weight 208.18 g/mol Calculated
Parent Acid (CAS) 19155-88-5 [11[2]
Parent Acid Formula C7HaN20s3 [1112]
Parent Acid M.W. 164.12 g/mol [1][2]

Experimental Data and Synthesis
Synthesis

While specific experimental protocols for the direct synthesis of ethyl benzofurazan-5-
carboxylate are not widely published, a logical synthetic route would involve the esterification
of its parent, 2,1,3-benzoxadiazole-5-carboxylic acid.

A general procedure for such a reaction is outlined below. This is a representative protocol and
would require optimization for this specific substrate.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of Ethyl Benzofurazan-5-carboxylate

Start: 2,1,3-Benzoxadiazole-5-carboxylic acid

Mix
A\ 4
Heat
ische erification

Cool and Quench

Purification:
Column Chromatography

Characterize

Product: Ethyl Benzofurazan-5-carboxylate

Click to download full resolution via product page

Caption: A potential workflow for the synthesis of the target compound.

Characterization

The characterization of the synthesized ethyl benzofurazan-5-carboxylate would typically
involve the following analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
presence of the ethyl group and the substitution pattern on the benzofurazan ring.

e Mass Spectrometry (MS): To confirm the molecular weight of 208.18 g/mol .

« Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) stretch of the ester
group.
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Potential Applications and Research Directions

Benzofurazan and related benzofuran derivatives are known to exhibit a range of biological
activities.[3] The unique electronic properties of the benzofurazan ring system make it a
valuable scaffold in the design of fluorescent probes and functional materials.

Logical Relationship of Research Interest:

Rationale for Research Interest

Ethyl Benzofurazan-5-carboxylate

\j
Potential Bioactivity) Materials Science:
- Antimicrobial - Fluorescent Probes
- Anticancer - Organic Electronic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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